Cas no 1864802-78-7 ((3-Cyano-5-sulfamoylphenyl)boronic acid)

• Product Name: (3-Cyano-5-sulfamoylphenyl)boronic acid
• CAS No: 1864802-78-7
• MF: C₇H₇BN₂O₄S
• MW: 226.017480134964
• CID: 5654787
• PubChem ID: 140797498
• Update Time: 2023-09-11

(3-Cyano-5-sulfamoylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 1864802-78-7
• (3-cyano-5-sulfamoylphenyl)boronic acid
• EN300-27193307
• Boronic acid, B-[3-(aminosulfonyl)-5-cyanophenyl]-
• (3-Cyano-5-sulfamoylphenyl)boronic acid

• Inchi： 1S/C7H7BN2O4S/c9-4-5-1-6(8(11)12)3-7(2-5)15(10,13)14/h1-3,11-12H,(H2,10,13,14)
• InChI Key： ZYCPUVFPSCGQTI-UHFFFAOYSA-N
• SMILES： S(C1C=C(C#N)C=C(B(O)O)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 226.0219580g/mol
• Monoisotopic Mass: 226.0219580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 550.0±60.0 °C(Predicted)
• pka: 6.10±0.10(Predicted)